Cas no 27913-99-1 (4-(4-Methylpiperazin-1-yl)benzaldehyde)

4-(4-Methylpiperazin-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a methylpiperazine substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's aldehyde group allows for facile derivatization, making it a valuable intermediate in the preparation of Schiff bases, heterocycles, and other functionalized molecules. The 4-methylpiperazine moiety contributes to improved solubility in polar solvents and can influence the electronic properties of the resulting derivatives. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential kinase inhibitors and receptor modulators. Its well-defined structure and reactivity profile ensure consistent performance in synthetic workflows.

4-(4-Methylpiperazin-1-yl)benzaldehyde structure

27913-99-1 structure

Product Name:4-(4-Methylpiperazin-1-yl)benzaldehyde

CAS No:27913-99-1

MF:C₁₂H₁₆N₂O

MW:204.268242835999

MDL:MFCD00452233

CID:53239

PubChem ID:736533

Update Time:2025-06-22

4-(4-Methylpiperazin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(4-Methylpiperazin-1-yl)benzaldehyde
- 4-(4-Methylpiperazinyl)benzaldehyde
- 4-(4-methylpiperazino)benzaldehyde
- 4-(4-Methylpiperazino)benzenecarbaldehyde
- 1-(4-Formylphenyl)-4-methylpiperazine
- Benzaldehyde,p-(4-methyl-1-piperazinyl)- (8CI)
- 4-(4-Methyl-1-piperazinyl)benzaldehyde
- Benzaldehyde, 4-(4-methyl-1-piperazinyl)-
- 4-(4-Methyl-piperazin-1-yl)-benzaldehyde
- PubChem20530
- SMR000147087
- MLS000554970
- C12H17N2O
- PFODEVGLOVUVHS-UHFFFAOYSA-N
- HMS2314B04
- STK349833
- BBL0
- MFCD00452233
- 4-(4-methylpiperazino)benzaldehyde, AldrichCPR
- N-(4-formylphenyl)-N'-methylpiperazine
- 3T-0301
- AKOS000260629
- CHEMBL1580213
- Z335439594
- DTXSID80353061
- M1624
- CS-W002614
- AB06011
- J-513556
- AM20061209
- 4-(4-methylpiperazine-1-yl)benzaldehyde
- SY003779
- p-(4-Methylpiperazin-1-yl)benzaldehyde
- FT-0600579
- SCHEMBL208547
- 27913-99-1
- EN300-125051
- Benzaldehyde,4-(4-methyl-1-piperazinyl)
- BBL040088
- DB-005593
- MDL： MFCD00452233
- Inchi： 1S/C12H16N2O/c1-13-6-8-14(9-7-13)12-4-2-11(10-15)3-5-12/h2-5,10H,6-9H2,1H3
- InChI Key： PFODEVGLOVUVHS-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

Exact Mass: 204.12600
Monoisotopic Mass: 205.134088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 23.6

Experimental Properties

Color/Form: Not determined
Density: 1.107
Melting Point: 62.0 to 67.0 deg-C
Boiling Point: 351.3±37.0 °C at 760 mmHg
Flash Point: 155.5℃
PSA: 23.55000
LogP: 1.25380
Solubility: Not determined

4-(4-Methylpiperazin-1-yl)benzaldehyde Security Information

Signal Word：warning
Hazard Statement： Corrosive
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39; S24/25
Hazardous Material Identification：
HazardClass：IRRITANT
Safety Term：S24/25
Risk Phrases：R36/37/38
Storage Condition：Argon filled storage

4-(4-Methylpiperazin-1-yl)benzaldehyde Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Methylpiperazin-1-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139004526-25g	4-(4-Methylpiperazino)benzaldehyde	27913-99-1	98%	25g	$244.20	2023-09-02
Alichem	A139004526-100g	4-(4-Methylpiperazino)benzaldehyde	27913-99-1	98%	100g	$538.02	2023-09-02
Fluorochem	065104-1g	4-(4-Methylpiperazino)benzaldehyde	27913-99-1	97%	1g	￡13.00	2022-03-01
Fluorochem	065104-5g	4-(4-Methylpiperazino)benzaldehyde	27913-99-1	97%	5g	￡44.00	2022-03-01
Fluorochem	065104-25g	4-(4-Methylpiperazino)benzaldehyde	27913-99-1	97%	25g	￡138.00	2022-03-01
Fluorochem	065104-100g	4-(4-Methylpiperazino)benzaldehyde	27913-99-1	97%	100g	￡413.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137153-100g	4-(4-Methylpiperazin-1-yl)benzaldehyde	27913-99-1	≥98.0%(GC)	100g	¥2470.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137153-1g	4-(4-Methylpiperazin-1-yl)benzaldehyde	27913-99-1	≥98.0%(GC)	1g	¥49.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137153-25g	4-(4-Methylpiperazin-1-yl)benzaldehyde	27913-99-1	≥98.0%(GC)	25g	¥772.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137153-5g	4-(4-Methylpiperazin-1-yl)benzaldehyde	27913-99-1	≥98.0%(GC)	5g	¥192.90	2023-09-02

4-(4-Methylpiperazin-1-yl)benzaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:27913-99-1)4-(4-Methylpiperazin-1-yl)benzaldehyde

Order Number:A819240

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):354.0

Email:sales@amadischem.com

Product Official Link

4-(4-Methylpiperazin-1-yl)benzaldehyde Related Literature

1. One probe, two-channel imaging of nuclear and cytosolic compartments with orange and red emissive dyes

Demar R. G. Pitter,Adrienne S. Brown,James D. Baker,James N. Wilson Org. Biomol. Chem. 2015 13 9477
2. A water-soluble fluorescent pH probe and its application for monitoring lysosomal pH changes in living cells

Lei Zhang,Jun Guo,Qihua You,Yuqing Xu Anal. Methods 2023 15 3057
3. Near-infrared fluorescent probes based on piperazine-functionalized BODIPY dyes for sensitive detection of lysosomal pH

Jingtuo Zhang,Mu Yang,Cong Li,Nethaniah Dorh,Fei Xie,Fen-Tair Luo,Ashutosh Tiwari,Haiying Liu J. Mater. Chem. B 2015 3 2173
4. In vivo monitoring of tissue regeneration using a ratiometric lysosomal AIE probe

Xiujuan Shi,Neng Yan,Guangle Niu,Simon H. P. Sung,Zhiyang Liu,Junkai Liu,Ryan T. K. Kwok,Jacky W. Y. Lam,Wen-Xiong Wang,Herman H.-Y. Sung,Ian D. Williams,Ben Zhong Tang Chem. Sci. 2020 11 3152
5. Synthesis of quinolinium-based probes and studies of their effects for selective G-quadruplex DNA targeting

Ming-Qi Wang,Xiao-Ning Liu,Zhong-Jian Guo,Chunlai Feng,Mengjie Rui New J. Chem. 2018 42 4933

27913-99-1 (4-(4-Methylpiperazin-1-yl)benzaldehyde) Related Products

Recommended suppliers